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Compound of Interest

Compound Name:
2-Chloro-6-formyl-3-nitrobenzoic

acid

Cat. No.: B13257556

Get Quote

In the landscape of drug discovery and synthetic chemistry, substituted benzoic acids are

foundational scaffolds. The compound 2-Chloro-6-formyl-3-nitrobenzoic acid (CAS No.

2059966-29-7) represents a unique trifecta of functionalities: a carboxylic acid for polar

interactions and salt formation, an electron-withdrawing nitro group, a reactive formyl

(aldehyde) group for further derivatization, and a chloro-substituted aromatic core. These

features make it a molecule of significant interest as a potential intermediate or building block.

However, as a relatively novel compound, its physical properties are not extensively

documented in publicly available literature. This guide, therefore, is structured not as a static

data sheet, but as an investigative roadmap. It provides researchers and drug development

professionals with the necessary theoretical framework and actionable experimental protocols

to fully characterize this molecule. We will proceed by establishing the compound's identity,

discussing its expected physicochemical properties based on well-understood chemical

principles and data from close structural analogs, and detailing the self-validating

methodologies required to determine these properties empirically.
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Section 1: Compound Identification and Molecular
Structure
A precise understanding of a molecule's identity is the bedrock of all subsequent research. The

structural and chemical identifiers for the target compound are as follows:

IUPAC Name: 2-Chloro-6-formyl-3-nitrobenzoic acid

CAS Number: 2059966-29-7

Molecular Formula: C₈H₄ClNO₅

Molecular Weight: 229.58 g/mol

Chemical Structure:

(Note: A placeholder for the chemical structure image)

Section 2: Predicted Physicochemical Properties -
An Investigative Approach
While specific experimental data for 2-Chloro-6-formyl-3-nitrobenzoic acid is scarce, we can

formulate well-grounded hypotheses about its properties. This predictive exercise is crucial for

designing experiments, from selecting appropriate solvent systems to setting temperature

parameters for analysis.

The table below summarizes the predicted properties, contextualized with experimental data

from close structural analogs. The primary causal factors influencing these predictions are the

presence of a carboxylic acid capable of strong hydrogen bonding, a rigid and planar aromatic

ring, and the collective electron-withdrawing effects of the nitro, chloro, and formyl groups.
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Property

Predicted Value /
Characteristic for 2-
Chloro-6-formyl-3-
nitrobenzoic acid

Rationale & Comparative
Data from Analogs

Physical Form Crystalline Solid

The rigid aromatic structure

and potential for intermolecular

hydrogen bonding via the

carboxylic acid group strongly

favor a solid state at room

temperature.[1]

Melting Point (°C) Expected: > 180 °C

The presence of multiple polar

groups and a high molecular

weight suggests strong crystal

lattice forces. This is supported

by analogs like 2-Chloro-3-

nitrobenzoic acid (m.p. 181-

187 °C)[2] and 2-Chloro-6-

nitrobenzoic acid (m.p. 184-

185 °C).[3] The additional

formyl group may slightly alter

crystal packing but a high

melting point is anticipated.

Boiling Point (°C)
High, with probable

decomposition

Aromatic carboxylic acids have

very high boiling points due to

strong dimeric hydrogen

bonding. However, the

presence of the nitro group

often leads to decomposition

at elevated temperatures

before boiling. For context, 2-

Chloro-6-nitrobenzoic acid has

a reported boiling point of

345.7 °C.[3]

Solubility Profile - Water: Sparingly soluble to

insoluble. - Aqueous Base

The carboxylic acid group

provides some polarity, but the
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(e.g., 5% NaOH, 5%

NaHCO₃): Soluble. - Polar

Organic Solvents (e.g.,

Ethanol, Methanol, DMSO,

THF): Soluble. - Nonpolar

Solvents (e.g., Hexane,

Toluene): Insoluble.

large, substituted benzene ring

limits aqueous solubility.[4] It is

expected to readily dissolve in

dilute aqueous base due to the

formation of the highly soluble

sodium carboxylate salt.[5] Its

polarity suggests solubility in

polar organic solvents.[6]

Acidity (pKa) Expected: < 3.5

The carboxylic acid is the

primary acidic proton. Its

acidity is significantly

enhanced by the strong

electron-withdrawing effects of

the adjacent nitro, chloro, and

formyl groups, which stabilize

the resulting carboxylate

anion. For comparison, the

pKa of 3-Nitrobenzoic acid is

3.47, already more acidic than

benzoic acid (~4.2) due to the

single nitro group.[6] The

cumulative effect of three

electron-withdrawing groups

on the target molecule should

result in a considerably lower

pKa.

Section 3: Standard Methodologies for
Physicochemical Characterization
The following protocols are designed as self-validating systems to empirically determine the

physical properties of 2-Chloro-6-formyl-3-nitrobenzoic acid.

Workflow for Novel Compound Characterization
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The logical flow for characterizing a new chemical entity is systematic, beginning with

fundamental properties and progressing to detailed structural analysis.

Phase 1: Foundational Properties

Phase 2: Chemical Properties

Phase 3: Structural Confirmation

Sample Acquisition & Purity Check (HPLC)

Melting Point Determination

Solubility Profiling

pKa Determination
(Potentiometric Titration)

FT-IR Spectroscopy

Mass Spectrometry

NMR Spectroscopy
(¹H, ¹³C)

H

Final Data Consolidation
& Report Generation
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Click to download full resolution via product page

Caption: Workflow for the characterization of a novel compound.

Melting Point Determination
Causality: The melting point is a robust indicator of purity. A pure crystalline solid will have a

sharp melting range (0.5-1.0 °C), whereas impurities depress and broaden this range. This

protocol ensures an accurate determination by using a slow heating rate near the expected

melting point.

Protocol:

Sample Preparation: Place a small amount (~10 mg) of the dry, crystalline compound on a

watch glass.[7] Crush it into a fine powder using a spatula.

Capillary Loading: Tap the open end of a glass capillary tube into the powder to collect a

small sample. Invert the tube and tap it gently on a hard surface to pack the sample into the

sealed end. The packed sample height should be 2-3 mm.[8]

Initial Rapid Determination: Place the capillary in a melting point apparatus. Heat rapidly

(e.g., 10-15 °C/min) to find an approximate melting range. This saves time and prevents

overshooting the true value in subsequent measurements.

Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate

melting point.[7] Insert a new capillary with a fresh sample.

Heating and Observation: Heat the sample at a controlled, slow rate of 1-2 °C per minute

once you are within 15 °C of the approximate melting point.[8]

Data Recording: Record the temperature at which the first droplet of liquid appears (T1) and

the temperature at which the last solid crystal melts (T2). The melting point is reported as the

range T1-T2.[7]

Validation: Repeat the accurate determination at least twice. Consistent results validate the

measurement.
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Solubility Profiling
Causality: A systematic solubility analysis provides strong inferences about the functional

groups present. The acidic nature of the carboxylic acid is confirmed by its solubility in a weak

base (NaHCO₃), distinguishing it from less acidic phenols.[4]

Add ~30 mg of sample
to 3 mL of solvent

Water

5% NaOH

Insoluble

Water-Soluble Acid

Soluble -> Test pH
(Expected: Acidic)

5% NaHCO₃

Soluble
(Strong or Weak Acid)

5% HCl

Insoluble

Strong Organic Acid

Soluble
(Strong Acid Confirmed:

Carboxylic Acid)

Weak Organic Acid

Insoluble
(Weak Acid Likely:

Phenol, etc.)

Conc. H₂SO₄

Insoluble

Organic Base

Soluble
(Base)

Inert Compound

Insoluble
(Neutral/Inert)

Neutral (Reactive)

Soluble/Reacts
(Alkene, Alcohol, etc.)

Click to download full resolution via product page
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Caption: Logic diagram for systematic solubility testing.

Protocol:

Preparation: For each test, add approximately 30 mg of the finely powdered compound to a

small test tube.[5]

Solvent Addition: Add 3 mL of the solvent to be tested.

Observation: Shake the tube vigorously for 30-60 seconds. Observe if the solid dissolves

completely.[9]

Test Sequence:

Test 1: Water. If soluble, test the solution with litmus or pH paper. Expected result:

Insoluble or sparingly soluble.

Test 2: 5% NaOH Solution. If insoluble in water, test with NaOH. Expected result: Soluble.

Test 3: 5% NaHCO₃ Solution. If soluble in NaOH, test a fresh sample with NaHCO₃.

Effervescence (CO₂ evolution) is a positive result. Expected result: Soluble, likely with

effervescence.

Test 4: 5% HCl Solution. Test a fresh sample. Expected result: Insoluble.

Validation: The solubility in NaHCO₃ is a self-validating test for a sufficiently strong carboxylic

acid.

pKa Determination by Potentiometric Titration
Causality: Potentiometric titration directly measures the change in pH as a function of added

titrant. The pKa is the pH at which the acid is exactly half-neutralized ([HA] = [A⁻]). This point

corresponds to the inflection point of the titration curve, providing a precise and reliable value

for the acid dissociation constant.[10][11]

Protocol:
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System Calibration: Calibrate a pH meter using standard buffers (e.g., pH 4.0, 7.0, and 10.0).

[12]

Sample Preparation: Accurately weigh a sample of the compound and dissolve it in a known

volume of a suitable solvent (e.g., a water/methanol mixture if aqueous solubility is low) to a

concentration of at least 10⁻⁴ M.[11] Maintain a constant ionic strength using a background

electrolyte like 0.15 M KCl.[12]

Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature.

Purge with nitrogen to remove dissolved CO₂.[12] Immerse the calibrated pH electrode and a

magnetic stir bar.

Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise

increments using a burette.

Data Collection: After each addition, allow the pH reading to stabilize and record both the

volume of titrant added and the corresponding pH. Continue well past the expected

equivalence point.

Data Analysis: Plot pH (y-axis) versus the volume of titrant added (x-axis) to generate the

titration curve. The pKa is the pH value at the half-equivalence point (half the volume of

titrant required to reach the equivalence point, which is the steepest part of the curve).[13]

For higher accuracy, the equivalence point can be found from the peak of the first derivative

of the titration curve (ΔpH/ΔV).[14]

Section 4: Spectroscopic Profile and Data
Interpretation
Spectroscopy provides an unambiguous confirmation of the molecular structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality: IR spectroscopy probes the vibrational frequencies of functional groups. Each group

(C=O, O-H, N-O, C-Cl) absorbs infrared radiation at a characteristic frequency, providing a

molecular "fingerprint."[15]

Protocol:
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Sample Preparation (KBr Pellet): Mix ~1 mg of the dry sample with ~100 mg of dry KBr

powder.[16] Grind the mixture thoroughly to a fine powder and press it into a transparent

pellet using a hydraulic press.

Data Acquisition: Obtain a background spectrum of the empty sample compartment. Place

the KBr pellet in the sample holder and acquire the sample spectrum.

Expected Absorption Bands:

~3300-2500 cm⁻¹ (Broad): O-H stretch of the carboxylic acid, broadened by hydrogen

bonding.[17]

~1720-1700 cm⁻¹ (Strong, Sharp): C=O stretch of the carboxylic acid carbonyl.[18]

~1700-1680 cm⁻¹ (Strong, Sharp): C=O stretch of the aromatic aldehyde carbonyl. This

may overlap with the acid carbonyl.

~1550 and ~1350 cm⁻¹ (Strong): Asymmetric and symmetric N-O stretches of the nitro

group.

~1600-1450 cm⁻¹: C=C stretches within the aromatic ring.

~800-600 cm⁻¹: C-Cl stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR spectroscopy maps the chemical environment of ¹H and ¹³C nuclei. The

chemical shift, splitting pattern, and integration of signals provide definitive information on the

connectivity and structure of the molecule.[19]

Protocol:

Sample Preparation: Dissolve 5-10 mg of the compound for ¹H NMR (or 25-50 mg for ¹³C

NMR) in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, which is effective for polar

aromatic acids) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an

internal reference (0 ppm).[19]

Data Acquisition: Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer.
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Expected ¹H NMR Signals (in DMSO-d₆):

> 12 ppm (singlet, broad): The highly deshielded carboxylic acid proton.

~10 ppm (singlet): The aldehyde proton (-CHO).

~8.0-8.5 ppm (2H, complex): Two aromatic protons, significantly deshielded by the

adjacent electron-withdrawing groups. Their exact shifts and coupling will depend on their

relative positions.

Expected ¹³C NMR Signals:

~190 ppm: Aldehyde carbonyl carbon.

~165 ppm: Carboxylic acid carbonyl carbon.

~120-150 ppm: Six distinct signals for the aromatic carbons, with chemical shifts

influenced by the attached substituents (Cl, NO₂, CHO, COOH).

Mass Spectrometry (MS)
Causality: Mass spectrometry measures the mass-to-charge ratio of the ionized molecule,

providing the most accurate determination of its molecular weight. Fragmentation patterns can

further corroborate the structure.[19]

Protocol:

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Analysis (Electrospray Ionization - ESI): Infuse the sample into an ESI-MS instrument. This

soft ionization technique is ideal for polar molecules like this one.

Data Acquisition: Acquire spectra in both positive and negative ion modes.

Expected Results:
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Negative Mode: A strong signal for the deprotonated molecule [M-H]⁻ at m/z 228.57. The

characteristic isotope pattern for one chlorine atom (a peak at M+2 with ~1/3 the intensity

of the M peak) should be clearly visible.

Positive Mode: A potential signal for the protonated molecule [M+H]⁺ at m/z 230.58, also

showing the chlorine isotope pattern.

Conclusion
While 2-Chloro-6-formyl-3-nitrobenzoic acid remains a compound with limited published

physical data, its characterization is straightforward using the foundational techniques of

modern chemistry. This guide provides the strategic framework and validated protocols

necessary for any researcher to elucidate its properties with confidence. By combining

predictive analysis based on structural analogs with rigorous empirical measurement, a

complete and reliable physicochemical profile can be established, paving the way for its

application in drug development and advanced material synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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